Cas no 89466-07-9 (4-Amino-3-nitrophenylboronic acid)

4-Amino-3-nitrophenylboronic acid is a boronic acid derivative featuring both amino and nitro functional groups on the phenyl ring, making it a versatile intermediate in organic synthesis and pharmaceutical research. The boronic acid moiety enables its use in Suzuki-Miyaura cross-coupling reactions, facilitating the construction of complex biaryl structures. The electron-withdrawing nitro group and electron-donating amino group provide unique reactivity for further functionalization, such as reduction or substitution. This compound is particularly valuable in the development of sensors, catalysts, and bioactive molecules due to its bifunctional properties. Its stability and well-defined reactivity profile make it a reliable choice for precision synthetic applications.
4-Amino-3-nitrophenylboronic acid structure
89466-07-9 structure
Product Name:4-Amino-3-nitrophenylboronic acid
CAS No:89466-07-9
MF:C6H7BN2O4
MW:181.941781282425
MDL:MFCD07437851
CID:61273
PubChem ID:24883847
Update Time:2025-06-07

4-Amino-3-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-nitrophenylboronic acid
    • (4-amino-3-nitrophenyl)boronic acid
    • B-(4-Amino-3-nitrophenyl)boronic acid (ACI)
    • Benzeneboronic acid, 4-amino-3-nitro- (6CI, 7CI)
    • 4-Amino-3-nitrophenylboronicacid
    • AS-53686
    • CS-0174691
    • 4-Amino-3-nitrophenylboronic acid, technical grade, 90%
    • DB-016053
    • IRTXQNNJQZNKRP-UHFFFAOYSA-N
    • AKOS015854756
    • AB41937
    • MFCD07437851
    • AKOS015894333
    • DTXSID10584649
    • P16879
    • 89466-07-9
    • SCHEMBL854057
    • MDL： MFCD07437851
    • Inchi： 1S/C6H7BN2O4/c8-5-2-1-4(7(10)11)3-6(5)9(12)13/h1-3,10-11H,8H2
    • InChI Key： IRTXQNNJQZNKRP-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(N)=CC=C(B(O)O)C=1)=O

Computed Properties

  • Exact Mass: 182.05000
  • Monoisotopic Mass: 182.0498869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Melting Point: 215-225 °C (dec.)
  • PSA: 112.30000
  • LogP: -0.03880

4-Amino-3-nitrophenylboronic acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

4-Amino-3-nitrophenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A187872-1g
4-Amino-3-nitrophenylboronic acid
 89466-07-9 96%
1g
 ¥1543.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A187872-250mg
4-Amino-3-nitrophenylboronic acid
 89466-07-9 96%
250mg
 ¥482.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A187872-50mg
4-Amino-3-nitrophenylboronic acid
 89466-07-9 96%
50mg
 ¥257.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A187872-5g
4-Amino-3-nitrophenylboronic acid
 89466-07-9 96%
5g
 ¥5200.90 2023-09-04
Alichem
A019118986-1g
4-Amino-3-nitrophenylboronic acid
 89466-07-9 95%
1g
 $400.00 2023-08-31
TRC
A622720-25mg
4-Amino-3-nitrophenylboronic acid
 89466-07-9
25mg
 $ 64.00 2023-04-19
TRC
A622720-50mg
4-Amino-3-nitrophenylboronic acid
 89466-07-9
50mg
 $ 69.00 2023-04-19
TRC
A622720-100mg
4-Amino-3-nitrophenylboronic acid
 89466-07-9
100mg
 $ 92.00 2023-04-19
TRC
A622720-250mg
4-Amino-3-nitrophenylboronic acid
 89466-07-9
250mg
 $ 161.00 2023-04-19
Apollo Scientific
OR907475-250mg
4-Amino-3-nitrophenylboronic acid
 89466-07-9 98%
250mg
 £105.00 2024-05-25

4-Amino-3-nitrophenylboronic acid Production Method

4-Amino-3-nitrophenylboronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:89466-07-9)4-Amino-3-nitrophenylboronic acid
Order Number:A843201
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:59
Price ($):471.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:89466-07-9)4-Amino-3-nitrophenylboronic acid
A843201
Purity:99%
Quantity:5g
Price ($):471.0
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